Cas no 885068-75-7 (Ethyl (3-bromophenyl)(difluoro)acetate)

Ethyl (3-bromophenyl)(difluoro)acetate structure
885068-75-7 structure
Product Name:Ethyl (3-bromophenyl)(difluoro)acetate
CAS No:885068-75-7
MF:C10H9BrF2O2
MW:279.078069448471
MDL:MFCD16036663
CID:1081114
PubChem ID:53419381
Update Time:2025-04-20

Ethyl (3-bromophenyl)(difluoro)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(3-broMophenyl)-2,2-difluoroacetate
    • (3-bromo-phenyl)-difluoro-acetic acid ethyl ester
    • ethyl (3-bromophenyl) difluoroacetate
    • ethyl α,α-difluoro-3-bromophenylacetate
    • Ethyl (3-bromophenyl)(difluoro)acetate
    • ethyl alpha,alpha-difluoro-3-bromophenylacetate
    • UFCGWVQYBZHWTA-UHFFFAOYSA-N
    • Ethyl(3-bromophenyl)difluoroacetate
    • Ethyl (3-bromophenyl)difluoroacetate
    • SY038880
    • ST2406867
    • Benzeneacetic acid, 3-bromo-a,a-difluoro-, ethyl ester
    • Benzeneacetic acid, 3-bromo-alpha,alpha-difluoro-, et
    • A922609
    • 885068-75-7
    • CS-12159
    • ETHYL2-(3-BROMOPHENYL)-2,2-DIFLUOROACETATE
    • AKOS024259041
    • MFCD16036663
    • SCHEMBL1657919
    • EN300-746860
    • DB-208532
    • MDL: MFCD16036663
    • Inchi: 1S/C10H9BrF2O2/c1-2-15-9(14)10(12,13)7-4-3-5-8(11)6-7/h3-6H,2H2,1H3
    • InChI Key: UFCGWVQYBZHWTA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(C(=O)OCC)(F)F

Computed Properties

  • Exact Mass: 277.97540g/mol
  • Monoisotopic Mass: 277.97540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.5

Ethyl (3-bromophenyl)(difluoro)acetate Pricemore >>

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